2-[(1H-1,2,4-triazol-3-ylamino)ethylidene]cyclopenta[1,2-a]benzene-1,3-dione

• IUPAC Name: 3-hydroxy-2-[(E)-C-methyl-N-(1H-1,2,4-triazol-5-yl)carbonimidoyl]inden-1-one
• InChI: InChI=1S/C13H10N4O2/c1-7(16-13-14-6-15-17-13)10-11(18)8-4-2-3-5-9(8)12(10)19/h2-6,18H,1H3,(H,14,15,17)/b16-7+
• InChI Key: BSJDAOZPGVBSNB-FRKPEAEDSA-N
• Canonical SMILES: CC(=NC1=NC=NN1)C2=C(C3=CC=CC=C3C2=O)O
• Isomeric SMILES: C/C(=N\C1=NC=NN1)/C2=C(C3=CC=CC=C3C2=O)O
• Molecular Formula: C13H10N4O2
• Molecular Weight: 254.24 g/mol

Description

1,2,4-Triazole is an important nitrogen heterocyclic compound, containing three nitrogen atoms and two carbon atoms. Compounds containing a triazole are significant heterocycles that exhibit broad biological activities, such as antimicrobial, analgesic, anti-inflammatory, anticonvulsant, antineoplastic, antimalarial, antiviral, antiproliferative, and anticancer activities.

Synthesis Analysis

1,2,4-Triazoles can be synthesized from various nitrogen sources. For instance, a highly effective method for the production of 1,5-disubsubstituted-1,2,4-triazole was reported by Liu et al., using tert-butanol peroxide as an oxidant and ether as a solvent and reactant.

Molecular Structure Analysis

The structure of 1,2,4-triazole is planar and aromatic. It is also available as a 2D Mol file or as a computed 3D SD file.

Chemical Reactions Analysis

The electrolytic oxidation of 1,2,4-triazole (TA) has been studied, and it was found that the process destabilized 1,2,4-triazole.

Physical And Chemical Properties Analysis

1,2,4-Triazole is highly soluble in water. In aqueous solution, it tautomerizes to its 2H-isomer with a 1H/2H ratio of ≈1:2. Both isomers have essentially the same melting and boiling points, making them very difficult to separate from each other.

Scientific Research Applications

Synthesis and Chemical Behavior

Combinatorial Synthesis and Chemical Properties
A study explored the combinatorial synthesis of various heterocyclic compounds, demonstrating a three-component reaction involving aldehyde, 1H-indazol-6-amine, and 1,3-dicarbonyl compounds, yielding products like cyclopenta[b]pyrazolo[3,4-f]quinoline and others with high yields and regioselectivity. The compounds synthesized exhibit complex chemical behaviors and potential applicability in various scientific research areas (Chen et al., 2013).

Synthesis and Characterisation of Derivatives
In another research, a variety of derivatives including 1,2,4-Triazol-3-yl and others were prepared through reactions with different electrophilic reagents. This study highlights the versatility and potential of these compounds in synthesizing a diverse array of chemical structures, which might be applicable in different scientific domains (Mahmoud et al., 2012).

Novel Compounds and Applications

Synthesis of Novel Dienes and Dienophiles
A research on the behavior of 2-ethynyl-1,3-butadiene as a diene component in Diels-Alder additions showcased the formation of various [2 + 4] cycloadducts. The study provides insights into the reactivity and potential utility of such compounds in constructing more complex molecular architectures, which can be significant in various scientific research fields (Hopf et al., 2006).

Design and Synthesis of Tricycles
Recent efforts in developing novel tricycles based on structures like 4H-benzo[1,4]thiazin-3-one and others were reported. These tricycles incorporate two privileged structures into one skeleton, indicating their potential applicability in creating complex and functional chemical entities for various scientific purposes (Li et al., 2007).

Mechanism of Action

Target of Action

Compounds containing the 1,2,4-triazole moiety are known to interact with various biological targets. For instance, some 1,2,4-triazole derivatives have shown promising anticancer activity .

Mode of Action

The interaction of these compounds with their targets often involves the formation of hydrogen bonds, which can lead to changes in the target’s function .

Biochemical Pathways

The affected pathways would depend on the specific targets of the compound. For example, if the compound targets an enzyme involved in a particular metabolic pathway, it could potentially disrupt that pathway and affect downstream processes .

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of the compound would depend on its chemical structure. For instance, the presence of the 1,2,4-triazole moiety could potentially enhance the compound’s pharmacokinetic properties .

Result of Action

The molecular and cellular effects of the compound’s action would depend on its specific targets and mode of action. For example, if the compound has anticancer activity, it might induce cell death in cancer cells .